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Compound of Interest

Compound Name: Difluoromethanol

Cat. No.: B8680546 Get Quote

Disclaimer: There is currently a lack of a comprehensive, publicly available Safety Data Sheet

(SDS) for difluoromethanol (CAS 1426-06-8). Therefore, this guide has been compiled based

on the known properties of analogous compounds, including methanol and other fluorinated

alcohols, as well as general safety principles for handling volatile, flammable, and potentially

toxic chemicals. Researchers, scientists, and drug development professionals must exercise

extreme caution and perform a thorough risk assessment before handling this substance. The

information presented herein should be considered a starting point for developing robust

internal safety protocols.

Chemical and Physical Properties
Difluoromethanol is a fluorinated organic compound. The introduction of fluorine atoms can

significantly alter the physical, chemical, and biological properties of a molecule compared to its

non-fluorinated counterpart. Below is a comparison of some of the known or computed

properties of difluoromethanol with its parent compound, methanol, and the more extensively

fluorinated trifluoromethanol.
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Property
Difluoromethanol
(CH₂F₂O)

Methanol (CH₄O)
Trifluoromethanol
(CF₃OH)

CAS Number 1426-06-8 67-56-1 1493-11-4

Molecular Weight 68.02 g/mol 32.04 g/mol 86.01 g/mol

Appearance

Presumed to be a

colorless, volatile

liquid[1]

Colorless liquid

Colorless gas,

unstable at room

temperature[2]

Boiling Point Data not available 64.7 °C
Approx. -20 °C

(calculated)[2]

Flash Point
Data not available

(presumed flammable)
11 °C 18.9 °C[2]

Stability

Likely unstable,

especially at higher

temperatures[3]

Stable under normal

conditions

Unstable,

decomposes to

carbonyl fluoride and

hydrogen fluoride[2]

Hazard Identification and GHS Classification
(Presumed)
A formal GHS classification for difluoromethanol is not readily available. Based on its

structure as a volatile, low-molecular-weight alcohol and the properties of similar compounds,

the following GHS classification can be presumed. Users must conduct their own risk

assessment to determine the appropriate classification for their specific use conditions.
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Hazard Class
Hazard
Category

Pictogram Signal Word
Hazard
Statement

Flammable

Liquids
Category 2 Flame Danger

H225: Highly

flammable liquid

and vapor

Acute Toxicity

(Oral)
Category 3

Skull and

Crossbones
Danger

H301: Toxic if

swallowed

Acute Toxicity

(Dermal)
Category 3

Skull and

Crossbones
Danger

H311: Toxic in

contact with skin

Acute Toxicity

(Inhalation)
Category 3

Skull and

Crossbones
Danger

H331: Toxic if

inhaled

Specific Target

Organ Toxicity

(Single

Exposure)

Category 1 Health Hazard Danger

H370: Causes

damage to

organs (optic

nerve, central

nervous system)

Toxicology and Potential Health Hazards
The toxicological properties of difluoromethanol have not been thoroughly investigated.

However, potential health hazards can be inferred from its structural relationship to methanol

and general knowledge of fluorinated compounds.
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Exposure Route Potential Health Effects

Inhalation

May cause irritation of the respiratory tract.[1]

High concentrations could lead to central

nervous system depression, headache,

dizziness, and nausea. Due to its volatility,

inhalation is a primary route of exposure.

Skin Contact

May cause skin irritation. Absorption through the

skin could lead to systemic toxicity, similar to

methanol. Prolonged or repeated contact may

defat the skin, leading to dermatitis.

Eye Contact
May cause serious eye irritation. Vapors can

also be irritating to the eyes.

Ingestion

Presumed to be toxic. Ingestion may lead to

symptoms similar to methanol poisoning,

including nausea, vomiting, abdominal pain,

headache, dizziness, and in severe cases,

metabolic acidosis, blindness, and death.

Chronic Exposure

The effects of chronic exposure are unknown.

Based on methanol, repeated exposure could

lead to damage to the central nervous system

and optic nerve.

Reactivity and Stability
Primary and secondary perfluoroalcohols are often unstable.[4] It is highly probable that

difluoromethanol shares this characteristic.

Thermal Decomposition: Difluoromethanol is likely to be thermally unstable, potentially

decomposing to form highly toxic and corrosive substances such as hydrogen fluoride (HF)

and carbonyl fluoride.[2][3] This decomposition may be favored at elevated temperatures.

Incompatibilities: As a flammable liquid, difluoromethanol should be kept away from strong

oxidizing agents, sources of ignition, and excessive heat. It may also be incompatible with

strong acids and bases.
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Hazardous Polymerization: Hazardous polymerization is not expected to occur.

Personal Protective Equipment (PPE)
Given the potential hazards, a stringent PPE policy is mandatory when handling

difluoromethanol.

Protection Type Recommended Equipment

Eye/Face Protection Chemical splash goggles and a face shield.[5][6]

Skin Protection

A flame-resistant lab coat, fully buttoned, with

sleeves that cover the wrists.[5][7] Consider a

chemically resistant apron for larger quantities.

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene).[7] Consult the glove manufacturer's

resistance guide for specific breakthrough times.

Double gloving is recommended.

Respiratory Protection

All handling of difluoromethanol should be

conducted in a certified chemical fume hood.[5]

[7] If there is a potential for exposure above

established limits, a NIOSH-approved respirator

with appropriate cartridges should be used in

accordance with a respiratory protection

program.

Safe Handling and Storage
Ventilation: All work with difluoromethanol must be performed in a well-ventilated area,

preferably within a chemical fume hood with a tested and certified face velocity.[5][7]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot plates, and non-intrinsically safe electrical equipment.[7]

Grounding: When transferring larger quantities, ensure that containers are properly bonded

and grounded to prevent static discharge.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b8680546?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.hampshire.edu/lab-safety-manual-working-hazardous-materials
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/product/b8680546?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://drs.illinois.edu/Page/SafetyLibrary/FlammableLiquids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8680546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a tightly sealed, properly labeled container in a cool, dry, well-ventilated

area designated for flammable liquids.[5] The storage area should be away from

incompatible materials. If refrigeration is required, use only a refrigerator or freezer

specifically designed for the storage of flammable materials.[6]

Emergency Procedures
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Situation Procedure

Spill

Evacuate the area immediately. Remove all

ignition sources. If the spill is small and you are

trained to do so, contain the spill with an inert

absorbent material (e.g., vermiculite, sand).

Place the absorbed material into a sealed

container for hazardous waste disposal. For

larger spills, contact your institution's

emergency response team.

Fire

Use a dry chemical, carbon dioxide, or alcohol-

resistant foam fire extinguisher. Do not use

water, as it may be ineffective and could spread

the flammable liquid. If the fire is large or cannot

be easily extinguished, evacuate the area and

call for emergency services.

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[1]

Due to the potential for decomposition to

hydrogen fluoride, it is prudent to then apply a

2.5% calcium gluconate gel to the affected area.

[1] Seek immediate medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally.[1] Seek

immediate medical attention.

Ingestion Do NOT induce vomiting. If the person is

conscious and able to swallow, have them rinse

their mouth with water and drink one or two
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glasses of water to dilute the chemical. Seek

immediate medical attention.

Experimental Workflow and Toxicological Pathway
Diagrams
The following diagrams are provided as conceptual guides. The experimental workflow is a

general procedure for handling hazardous volatile liquids, and the toxicological pathway is for

methanol, a related compound, as the specific pathway for difluoromethanol is not known.
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General Experimental Workflow for Handling Difluoromethanol

Preparation

Handling

Cleanup and Disposal

Conduct Risk Assessment

Review Safety Data Sheets
(for analogous compounds)

Prepare and Inspect PPE

Verify Fume Hood Operation

Assemble and Inspect Equipment

Transfer Difluoromethanol
(in fume hood)

Perform Experiment

Monitor for Leaks or Spills

Quench/Neutralize Reaction
(if applicable)

Clean Equipment

Segregate and Label
Hazardous Waste

Store Waste Properly

m

End of Procedure

Click to download full resolution via product page

Caption: General experimental workflow for handling difluoromethanol.
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Potential Toxicological Pathway (Analogous to Methanol)
DISCLAIMER: Pathway for difluoromethanol is unknown.

Absorption

Metabolism (Hypothetical)

Toxic Effects

Difluoromethanol
(Inhalation, Ingestion, Dermal)

Metabolite 1
(e.g., Difluoroformaldehyde)

Alcohol Dehydrogenase
(presumed)

CNS Depression

Metabolite 2
(e.g., Formyl fluoride, Fluoroformic acid)

Aldehyde Dehydrogenase
(presumed)

Metabolic Acidosis Ocular Toxicity / Blindness

Click to download full resolution via product page

Caption: Potential toxicological pathway (analogous to methanol).

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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